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Compound of Interest

Compound Name: NPD8790

Cat. No.: B11418087 Get Quote

An Examination of a Novel Compound in Drug Development

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and known biological activities of NPD8790. The information is

intended for researchers, scientists, and professionals in the field of drug development to

facilitate further investigation and understanding of this compound. All quantitative data are

presented in structured tables for comparative analysis, and detailed experimental

methodologies are provided. Visual representations of key pathways and workflows are

included to clarify complex interactions.

Chemical Structure and Physicochemical Properties
NPD8790, identified as 2,4-dichloro-3-pentanone, is a chlorinated organic compound. Its

fundamental properties are crucial for understanding its potential as a therapeutic agent.

Chemical Identity
Identifier Value

IUPAC Name 2,4-dichloropentan-3-one[1]

Molecular Formula C5H8Cl2O[1]

CAS Number 67874-66-2[1]

Synonyms 3-Pentanone, 2,4-dichloro-[1]
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Physicochemical Data
A summary of the key physicochemical properties of NPD8790 is provided below. These

parameters are essential for predicting its absorption, distribution, metabolism, and excretion

(ADME) profile.

Property Value Source

Molecular Weight 155.02 g/mol PubChem

Physical Description Liquid ECHA

Boiling Point 165.2 °C (predicted) Chemspider

Melting Point -25.4 °C (predicted) Chemspider

Solubility Insoluble in water ECHA

Density 1.156 g/cm³ (predicted) Chemspider

Biological Activity and Signaling Pathways
While specific in-depth studies on NPD8790's biological activity are not extensively available in

public literature, related research on cellular stress responses can provide a hypothetical

framework for its potential mechanism of action. For instance, the p38 MAPK and NF-κB

signaling pathways are often implicated in cellular responses to chemical stressors.

Hypothetical Signaling Pathway in Response to Cellular
Stress
The following diagram illustrates a potential signaling cascade that could be activated by a

cellular stressor, leading to downstream cellular responses. This is a generalized pathway and

has not been specifically validated for NPD8790.
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Caption: Hypothetical signaling cascade initiated by a cellular stressor.

Experimental Protocols
Detailed experimental protocols for the characterization of compounds like NPD8790 are

critical for reproducible research. The following sections outline standard methodologies that

could be applied.

Synthesis of 2,4-dichloro-3-pentanone
A potential laboratory-scale synthesis of NPD8790 could involve the chlorination of 3-

pentanone.

Materials:

3-Pentanone
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Sulfuryl chloride (SO2Cl2)

Anhydrous diethyl ether

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, magnetic stirrer, condenser, heating mantle.

Procedure:

Dissolve 3-pentanone in anhydrous diethyl ether in a round-bottom flask under an inert

atmosphere.

Cool the solution in an ice bath.

Add sulfuryl chloride dropwise to the stirred solution.

After the addition is complete, allow the mixture to warm to room temperature and stir

overnight.

Quench the reaction by slowly adding saturated sodium bicarbonate solution.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by distillation to obtain 2,4-dichloro-3-pentanone.

Workflow for In Vitro Cellular Assay
The following diagram illustrates a typical workflow for assessing the cytotoxic effects of a

compound on a cancer cell line.
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General Workflow for In Vitro Cytotoxicity Assay

Start: Cancer Cell Line Culture

Seed cells into 96-well plates

Treat with varying concentrations of NPD8790

Incubate for 24-72 hours

Perform MTT or similar viability assay

Read absorbance on a plate reader

Analyze data to determine IC50

End: Report IC50 value
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Caption: A standard workflow for determining the IC50 of a compound.
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Conclusion
This guide has summarized the available chemical and physical data for NPD8790 (2,4-

dichloro-3-pentanone). While its biological activity is not well-documented in publicly accessible

sources, this document provides a foundational understanding and suggests potential avenues

for investigation based on the activity of structurally related compounds and common cellular

response pathways. The provided experimental protocols offer a starting point for researchers

aiming to synthesize and evaluate the biological effects of this and similar molecules. Further

research is necessary to fully elucidate the pharmacological profile of NPD8790.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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